Cas no 107952-07-8 (3H-1,2,4-Triazole-3-thione,4-(3-chlorophenyl)-2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-)

• Product Name: 3H-1,2,4-Triazole-3-thione,4-(3-chlorophenyl)-2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-
• CAS No: 107952-07-8
• MF: C₁₆H₁₄ClN₃O₂S
• MW: 347.819261074066
• CID: 226607
• PubChem ID: 3065421
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,4-(3-chlorophenyl)-2,4-dihydro-5-[(2-methoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-(3-chlorophenyl)-2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-
• 2,4-Dihydro-4-(3-chlorophenyl)-5-((2-methoxyphenoxy)methyl)-3H-1,2,4-t riazole-3-thione
• 4-(3-chlorophenyl)-3-[(2-methoxyphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-chlorophenyl)-5-((2-methoxyphenoxy)methyl)-
• AC1MI9QR
• ACMC-1CD5A
• AG-D-24040
• BRN 5134380
• CTK4A5790
• KB-225684
• DTXSID10148341
• 2,4-Dihydro-4-(3-chlorophenyl)-5-((2-methoxyphenoxy)methyl)-3H-1,2,4-triazole-3-thione
• 107952-07-8

• Inchi： 1S/C16H14ClN3O2S/c1-21-13-7-2-3-8-14(13)22-10-15-18-19-16(23)20(15)12-6-4-5-11(17)9-12/h2-9H,10H2,1H3,(H,19,23)
• InChI Key： VHCPYLFPJVZPKC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(NN=C1COC1C=CC=CC=1OC)=S

Computed Properties

• Exact Mass: 347.04972
• Monoisotopic Mass: 347.049525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 78.2

Experimental Properties

• Density: 1.36
• Boiling Point: 472.6°Cat760mmHg
• Flash Point: 239.6°C
• Refractive Index: 1.651
• PSA: 46.09
• LogP: 3.79700